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Introduction

Pentaphene (C22H14) is a polycyclic aromatic hydrocarbon (PAH) composed of five linearly
fused benzene rings. As a member of the acene series, it is a significant subject of research in
materials science, organic electronics, and toxicology. Its extended 1t-conjugated system
imparts unique photophysical and electronic properties, making it a candidate for applications
in organic semiconductors and light-emitting diodes. From a toxicological standpoint, as a PAH,
its potential biological activity and metabolic pathways are of interest to researchers in drug
development and environmental science. This guide provides a comprehensive overview of the
core physical and chemical properties of pentaphene, detailed experimental protocols for its
synthesis and analysis, and a visualization of key experimental workflows.

Physical and Chemical Properties

Pentaphene is a yellow crystalline solid.[1] Its fundamental properties are summarized in the
tables below, providing a ready reference for researchers.

General and Physical Properties
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Property Value Reference
Molecular Formula C22H14 --INVALID-LINK--
Molar Mass 278.35 g/mol --INVALID-LINK--
CAS Number 222-93-5 --INVALID-LINK--
Appearance Yellow crystalline solid [guidechem.com]
Melting Point 257 °C [1][2]

Boiling Point 524.7 °C at 760 mmHg [2]

Density 1.232 g/cm3 [2]

Vapor Pressure 1.41E-10 mmHg at 25°C [2]

Refractive Index 1.811 [2]

~alculated Ti | : | Solubili .

Property Value Reference
Enthalpy of Fusion (AH_fus) 33.69 kd/mol --INVALID-LINK--
Enthalpy of Vaporization

75.39 kd/mol --INVALID-LINK--
(AH_vap)
LogP (Octanol-Water Partition

6.299 --INVALID-LINK--
Coefficient)
Water Solubility (log10WS) -8.69 mol/L --INVALID-LINK--

Experimental Protocols

Detailed methodologies for the synthesis, purification, and analysis of pentaphene are crucial
for reproducible research. The following sections provide cited experimental protocols.

Synthesis of Pentaphene

A notable synthesis of pentaphene was reported by Badger, Jefferies, and Kimber in 1957.
The following protocol is based on their work.
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Materials:

e 2-Methylnaphthalene
o Phthaloyl dichloride

e Aluminum chloride (anhydrous)
» Nitrobenzene (solvent)
e Zinc dust

e Sodium chloride

e Hydrochloric acid

e Ethanol

e Xylene

Procedure:

» Friedel-Crafts Acylation: A solution of 2-methylnaphthalene and phthaloyl dichloride in
nitrobenzene is slowly added to a stirred suspension of anhydrous aluminum chloride in
nitrobenzene at room temperature.

e The reaction mixture is stirred for several hours and then poured onto a mixture of ice and
concentrated hydrochloric acid.

e The nitrobenzene layer is separated, washed, and steam-distilled to remove the solvent.

e Reduction and Cyclization: The resulting keto-acid is reduced using zinc dust in a sodium
hydroxide solution.

e The reduced product is then cyclized by heating with a mixture of zinc dust, sodium chloride,
and zinc chloride at high temperature.

e The crude pentaphene is extracted from the reaction mixture.
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Purification of Pentaphene

Purification of the synthesized pentaphene is typically achieved through recrystallization and
sublimation.

Recrystallization Protocol:

The crude pentaphene is dissolved in a minimal amount of hot xylene.

e The hot solution is filtered to remove any insoluble impurities.

o The filtrate is allowed to cool slowly to room temperature, during which yellow plates of
pentaphene crystallize.

e The crystals are collected by filtration, washed with a small amount of cold xylene, and dried
under vacuum.[1]

Sublimation Protocol:

The recrystallized pentaphene is placed in a sublimation apparatus.

The apparatus is evacuated to a high vacuum.

The bottom of the apparatus is heated, causing the pentaphene to sublime.

Pure pentaphene is collected as a crystalline solid on a cold finger or the cooler upper parts
of the apparatus.[1]

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy:

o Sample Preparation: A small amount of purified pentaphene is dissolved in a suitable
deuterated solvent (e.g., CDCIs or DMSO-ds).

o Data Acquisition: *H and 3C NMR spectra are recorded on an NMR spectrometer. Typical
parameters for tH NMR include a sufficient number of scans to achieve a good signal-to-
noise ratio, with a relaxation delay of 1-5 seconds. For 3C NMR, a larger number of scans
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and a longer relaxation delay are typically required due to the lower natural abundance and
smaller gyromagnetic ratio of the 13C nucleus.

UV-Visible (UV-Vis) Absorption Spectroscopy:

o Sample Preparation: A dilute solution of pentaphene is prepared in a UV-transparent solvent
such as cyclohexane, ethanol, or dichloromethane.

o Data Acquisition: The UV-Vis absorption spectrum is recorded using a spectrophotometer,
typically over a range of 200-800 nm. A solvent blank is used as a reference.

Mandatory Visualizations
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Generalized Aryl Hydrocarbon Receptor (AhR) signaling pathway for PAHs.

Conclusion

This technical guide has summarized the key physical and chemical properties of pentaphene,
provided detailed experimental protocols for its synthesis and purification, and presented a
workflow for its preparation and analysis. While pentaphene’s potential as a material for
organic electronics is evident from its structure, a significant knowledge gap exists concerning
its specific biological activities and interactions with cellular signaling pathways. The provided
generalized AhR pathway serves as a starting point for further investigation into the toxicology
and potential pharmaceutical applications of pentaphene. Future research should focus on
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elucidating the precise molecular targets and biological consequences of pentaphene
exposure to fully characterize its profile for both materials science and drug development
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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